![molecular formula C18H22ClN5O2S B2702976 Ethyl 2-({3-amino-3-[4-(3-chlorophenyl)piperazino]-2-cyano-2-propenethioyl}amino)acetate CAS No. 338966-45-3](/img/structure/B2702976.png)
Ethyl 2-({3-amino-3-[4-(3-chlorophenyl)piperazino]-2-cyano-2-propenethioyl}amino)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Ethyl 2-({3-amino-3-[4-(3-chlorophenyl)piperazino]-2-cyano-2-propenethioyl}amino)acetate” is a chemical compound . It is also known as “ethyl 2-[(2E)-3-amino-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyanoprop-2-enethioamido]acetate” and “Glycine, N-[3-amino-3-[4-(3-chlorophenyl)-1-piperazinyl]-2-cyano-1-thioxo-2-propen-1-yl]-, ethyl ester” with a CAS number of 338966-45-3 .
Scientific Research Applications
Antimicrobial and Antifungal Activity
Research on novel triazol-3-one derivatives, including compounds structurally related to Ethyl 2-({3-amino-3-[4-(3-chlorophenyl)piperazino]-2-cyano-2-propenethioyl}amino)acetate, has shown promising antimicrobial activity. These compounds are synthesized through reactions involving amine groups and have been evaluated for their effectiveness against various microorganisms, indicating potential applications in developing new antimicrobial agents (Fandaklı et al., 2012).
Synthesis of Heterocyclic Compounds
The compound and its derivatives have been utilized in the synthesis of azolo[5,1-c][1,2,4]triazines, showcasing its role in creating novel heterocyclic compounds. These reactions often involve cyclization processes, leading to the formation of structures with potential pharmacological activities (Gray et al., 1976).
Structural and Spectroscopic Analysis
This compound has also been the subject of structural and spectroscopic studies. For instance, the crystal structure, FT-IR, FT-Raman, and 1H NMR analysis of related thioamide derivatives have been conducted, providing insights into their molecular configurations and potential reactivity patterns. Such studies are crucial for understanding the physical and chemical properties of these compounds (Prasanth et al., 2015).
Vasodilation Properties
Research into 3-pyridinecarboxylates, synthesized from reactions involving ethyl cyanoacetate, has shown considerable vasodilation properties. These findings suggest the potential of related compounds in developing treatments for cardiovascular diseases, indicating a significant pharmacological interest (Girgis et al., 2008).
Impurity Profile Analysis
In the pharmaceutical development process, understanding the impurity profile of drug substances is critical. Studies have focused on the impurity profile of related compounds, employing liquid chromatography-mass spectrometry techniques. Such analyses are crucial for ensuring the safety and efficacy of pharmaceuticals (Thomasberger et al., 1999).
properties
IUPAC Name |
ethyl 2-[[(E)-3-amino-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyanoprop-2-enethioyl]amino]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22ClN5O2S/c1-2-26-16(25)12-22-18(27)15(11-20)17(21)24-8-6-23(7-9-24)14-5-3-4-13(19)10-14/h3-5,10H,2,6-9,12,21H2,1H3,(H,22,27)/b17-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKTLDEBEAFNXOG-BMRADRMJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=S)C(=C(N)N1CCN(CC1)C2=CC(=CC=C2)Cl)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)CNC(=S)/C(=C(\N)/N1CCN(CC1)C2=CC(=CC=C2)Cl)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.